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Compound of Interest

Compound Name: (E/Z)-HA155

Cat. No.: B581603 Get Quote

Disclaimer: This document provides guidance on the proper disposal of (E/Z)-HA155 based on

general principles for handling halogenated organic compounds in a laboratory setting. A

specific Safety Data Sheet (SDS) for (E/Z)-HA155 was not located; therefore, it is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for site-

specific protocols and to ensure full compliance with local, state, and federal regulations.

(E/Z)-HA155, with the chemical formula C24H19BFNO5S, is a halogenated organic compound.

[1][2] The presence of fluorine necessitates that it be treated as a hazardous waste.[1][2][3]

Improper disposal can pose risks to human health and the environment. Adherence to the

following procedures is essential for the safe management of (E/Z)-HA155 waste.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including but not limited to:

Chemical safety goggles

Lab coat

Chemically resistant gloves (e.g., nitrile)

All handling of (E/Z)-HA155, including preparation for disposal, should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[3]

II. Waste Segregation and Collection
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Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

compliant disposal.

Step 1: Identify the Correct Waste Stream (E/Z)-HA155 waste must be classified as

halogenated organic waste.[1][3] It should not be mixed with non-halogenated organic waste,

as the disposal methods and costs for these streams differ significantly.[4]

Step 2: Use a Designated Waste Container Collect (E/Z)-HA155 waste in a dedicated, properly

labeled container.

The container must be made of a compatible material, such as polyethylene.[2] Avoid using

metal containers, as some halogenated solvents can degrade and form acids that corrode

metal.[2]

The container must be in good condition, with a secure, tight-fitting lid to prevent leaks and

evaporation.[2]

Step 3: Label the Waste Container Affix a "Hazardous Waste" label to the container

immediately upon starting waste accumulation.[3][5] The label must include:

The words "Hazardous Waste"[5]

The full chemical name: "(E/Z)-HA155"

An accurate list of all constituents and their approximate percentages if it is a mixed waste

stream.[1][3]

The relevant hazard characteristics (e.g., Toxic).[3]

The name of the principal investigator or laboratory contact.

The accumulation start date.

III. Step-by-Step Disposal Procedure
Preparation of (E/Z)-HA155 Waste:
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If the waste is in solid form, it can be placed directly into the designated halogenated

waste container.

If the waste is dissolved in a solvent, the entire solution should be treated as halogenated

waste. Do not attempt to evaporate the solvent.

For grossly contaminated labware (e.g., glassware, pipette tips), rinse with a minimal

amount of a suitable solvent (such as acetone or ethanol) and collect the rinsate as

halogenated organic waste.[6] Decontaminated glassware can then be washed according

to standard laboratory procedures.

Accumulation and Storage:

Keep the halogenated waste container securely closed at all times, except when adding

waste.[3]

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[3]

Ensure the SAA is in a well-ventilated, cool, and dry location, away from heat sources and

incompatible materials.[2][3]

Secondary containment (e.g., a larger, chemically resistant tub) is recommended to

contain any potential leaks.[2]

Requesting Waste Pickup:

Do not allow the waste container to be filled beyond 90% capacity to prevent spills during

transport.[6]

Once the container is full or if the waste has been stored for the maximum allowable time

per institutional policy (often not exceeding one year for partially filled containers in an

SAA), arrange for its disposal.[7]

Follow your institution's specific procedures to request a hazardous waste pickup from the

EHS department.[3][5]

Key Prohibitions:
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DO NOT dispose of (E/Z)-HA155 down the drain.[2][4][8]

DO NOT dispose of (E/Z)-HA155 in the regular trash.[9]

DO NOT mix (E/Z)-HA155 with non-halogenated organic waste.[1][4]

DO NOT mix with acidic, basic, or reactive wastes.[3][4]

IV. Data Presentation
Parameter Guideline Rationale

Waste Classification Halogenated Organic Waste
Contains Fluorine, a halogen

element.[1][2]

Container Material
Polyethylene or other

compatible plastic

Prevents corrosion that can

occur with metal containers.[2]

Container Labeling

"Hazardous Waste", full

chemical name, constituents,

hazards

Ensures regulatory compliance

and safe handling.[3][5]

Storage Location
Designated Satellite

Accumulation Area (SAA)

Safe, controlled, and compliant

temporary storage.[7]

Disposal Method

Collection by institutional EHS

for incineration or other

approved treatment.

Halogenated wastes require

specialized disposal methods.

[1]

V. Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://ehs.cornell.edu/book/export/html/1312
https://s2.ehs.gatech.edu/chemical-waste-disposal
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://safety.fsu.edu/sections/hazwastedisposal.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation & Segregation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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